5-amino-1-methyl-N-phenyl-1H-pyrazole-3-carboxamide

• IUPAC Name: 5-amino-1-methyl-N-phenylpyrazole-3-carboxamide
• InChI: InChI=1S/C11H12N4O/c1-15-10(12)7-9(14-15)11(16)13-8-5-3-2-4-6-8/h2-7H,12H2,1H3,(H,13,16)
• InChI Key: LKLRUVXJLKPUBU-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C(=O)NC2=CC=CC=C2)N
• Molecular Formula: C11H12N4O
• Molecular Weight: 216.24 g/mol
• CAS No.: 1856032-96-6

Description

5-Amino-1-methyl-N-phenyl-1H-pyrazole-3-carboxamide is an aminopyrazole derivative. It is a part of the 5-aminopyrazole family, which are bioactive agents and find a wide range of applications in the pharmaceutical and agrochemical industries.

Synthesis Analysis

5-Amino-pyrazoles are potent reagents in organic and medicinal synthesis. They are used as versatile synthetic building blocks in the synthesis of remarkable organic molecules with an emphasis on versatile functionalities. The synthesis of pyrazole nucleus involves various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach.

Molecular Structure Analysis

Pyrazole (C3H3N2H) is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms. The structure of this compound can be viewed using Java or Javascript.

Chemical Reactions Analysis

5-Amino-3-methyl-1-phenylpyrazole reacts with 6-methyl-4-oxo-4 H - -benzopyran-3-carboxaldehyde to yield 5- (2-hydroxy-5-methylbenzoyl)-3-methyl-1-phenyl-1 H -pyrazolo [3,4- b ]pyridine and 2-methoxy-6-methyl-3- (3-methyl-1-phenylpyrazol-5-ylaminomethylene)chroman-4-one.

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity, can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs include the respiratory system.

Future Directions

5-Amino-pyrazoles have proven to be a class of fascinating and privileged organic tools for the construction of diverse heterocyclic or fused heterocyclic scaffolds. They are highlighted with diverse applications especially in the field of pharmaceutics and medicinal chemistry. The goal of future research could be to discuss the current developments in synthetic techniques and biological activity related to pyrazole derivatives.